Cas no 150516-43-1 (tert-butyl N-{5-azaspiro[2.4]heptan-1-yl}carbamate)

• Product Name: tert-butyl N-{5-azaspiro[2.4]heptan-1-yl}carbamate
• CAS No: 150516-43-1
• MF: C₁₁H₂₀N₂O₂
• MW: 212.288702964783
• MDL: MFCD09879895
• CID: 139389
• PubChem ID: 18412249
• Update Time: 2025-10-29

tert-butyl N-{5-azaspiro[2.4]heptan-1-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 5-azaspiro[2.4]heptan-1-ylcarbamate
• (5-AZASPIRO[2.4]HEPT-1-YL)CARBAMIC ACID TERT-BUTYL ESTER
• 5-(Boc-amino)-5-aza-spiro[2.4]heptane
• Carbamic acid,5-azaspiro[2.4]hept-1-yl-, 1,1-dimethylethyl ester (9CI)
• tert-butyl N-(5-azaspiro[2.4]heptan-2-yl)carbamate
• FD6020
• ~{tert}-butyl ~{N}-(5-azaspiro[2.4]heptan-2-yl)carbamate
• tert-butyl N-{5-azaspiro[2.4]heptan-1-yl}carbamate
• (5-Aza-spiro[2.4]hept-1-yl)-carbamic acid tert-butyl ester
• Carbamicacid,5-azaspiro[2.4]hept-1-yl-,1,1-dimethylethylester(9CI)
• 1-(Boc-amino)-5-azaspiro[2.4]heptane
• AKOS015914173
• A18228
• 150516-43-1
• SY258512
• FT-0603833
• CARBAMIC ACID, 5-AZASPIRO[2.4]HEPT-1-YL-, 1,1-DIMETHYLETHYL ESTER
• AMY21397
• CS-0054773
• MFCD09879895
• SCHEMBL6647550
• AS-49267
• DTXSID40593522
• Carbamic acid, 5-azaspiro[2.4]hept-1-yl-, 1,1-dimethylethyl ester (9CI)
• PB28078
• DB-063861

• MDL： MFCD09879895
• Inchi： 1S/C11H20N2O2/c1-10(2,3)15-9(14)13-8-6-11(8)4-5-12-7-11/h8,12H,4-7H2,1-3H3,(H,13,14)
• InChI Key： MWTHZUMWDMOWQO-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1CC21CNCC2)=O

Computed Properties

• Exact Mass: 212.15200
• Monoisotopic Mass: 212.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 50.4Ų

Experimental Properties

• PSA: 50.36000
• LogP: 1.98280

Additional information on tert-butyl N-{5-azaspiro[2.4]heptan-1-yl}carbamate

Comprehensive Overview of tert-butyl N-{5-azaspiro[2.4]heptan-1-yl}carbamate (CAS No. 150516-43-1)

The compound tert-butyl N-{5-azaspiro[2.4]heptan-1-yl}carbamate (CAS No. 150516-43-1) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. This spirocyclic carbamate derivative is characterized by its 5-azaspiro[2.4]heptane core, which is a bicyclic system combining a five-membered nitrogen-containing ring with a two-membered cyclopropane ring. The presence of the tert-butyl carbamate (Boc) protecting group further enhances its utility in synthetic chemistry, particularly in peptide and heterocycle synthesis.

In recent years, the demand for spirocyclic compounds like tert-butyl N-{5-azaspiro[2.4]heptan-1-yl}carbamate has surged, driven by their applications in drug discovery and medicinal chemistry. Researchers are particularly interested in its potential as a building block for novel therapeutics targeting neurological disorders, inflammation, and metabolic diseases. The compound's rigid spirocyclic framework offers conformational constraints that can improve binding affinity and selectivity in drug-receptor interactions, a topic frequently searched in AI-driven drug design platforms.

The synthesis of tert-butyl N-{5-azaspiro[2.4]heptan-1-yl}carbamate typically involves multi-step organic reactions, including cyclopropanation, ring expansion, and Boc protection. Its CAS No. 150516-43-1 serves as a critical identifier in chemical databases, facilitating procurement and regulatory compliance. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to confirm its purity and structural integrity, ensuring its suitability for high-value applications.

From an industrial perspective, this compound aligns with the growing trend toward sustainable chemistry and green synthesis. Companies are increasingly exploring eco-friendly routes to produce spirocyclic intermediates, reducing waste and energy consumption. This resonates with the broader scientific community's focus on ESG (Environmental, Social, and Governance) principles, a frequently searched topic in academic and corporate circles.

In summary, tert-butyl N-{5-azaspiro[2.4]heptan-1-yl}carbamate (CAS No. 150516-43-1) represents a versatile and high-potential compound in modern chemistry. Its unique structure, coupled with its applications in drug development and material science, positions it as a subject of ongoing research and commercial interest. As the scientific community continues to explore its properties, this compound is likely to play a pivotal role in advancing precision medicine and next-generation therapeutics.